N-phenethyl-2-((5-(4-phenylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamide

• IUPAC Name: N-(2-phenylethyl)-2-[[5-(4-phenylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C22H25N5OS2/c28-20(23-12-11-18-7-3-1-4-8-18)17-29-22-25-24-21(30-22)27-15-13-26(14-16-27)19-9-5-2-6-10-19/h1-10H,11-17H2,(H,23,28)
• InChI Key: OOYJCDVLGJPEQT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C3=NN=C(S3)SCC(=O)NCCC4=CC=CC=C4
• Molecular Formula: C22H25N5OS2
• Molecular Weight: 439.6 g/mol

Description

N-phenethyl-2-((5-(4-phenylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamide is a novel compound that has gained attention in the scientific community due to its potential applications in various fields of research. This compound is a derivative of thiadiazole and has been synthesized using a specific method.

Scientific Research Applications

Antimicrobial and Anticholinesterase Activities

A study by Yurttaş et al. (2015) synthesized derivatives of thiazole and evaluated them for their antimicrobial and anticholinesterase activities. The compounds showed significant antifungal activity, particularly against Candida parapsilosis, though their acetylcholinesterase inhibitory activities were weak, contrary to expectations (Yurttaş et al., 2015).

Insecticidal Assessment

Fadda et al. (2017) utilized a related precursor for synthesizing various heterocycles and evaluated them as insecticidal agents against the cotton leafworm, Spodoptera littoralis. This study underscores the compound's utility in developing potential insecticidal agents (Fadda et al., 2017).

Anticancer Screening

Several studies have focused on the anticancer properties of thiazole and thiadiazole derivatives. Abu-Melha (2021) synthesized N-aryl-2-((6-arylimidazo[2,1-b]thiadiazol-2-yl)thio)acetamide compounds, showing potent cytotoxic effects against breast cancer cell lines, highlighting the promise of these derivatives as anticancer agents (Abu-Melha, 2021). Similarly, Evren et al. (2019) synthesized N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted thio)acetamides, revealing certain compounds with high selectivity and apoptosis-inducing capabilities against human lung adenocarcinoma cells (Evren et al., 2019).

Glutaminase Inhibition for Cancer Therapy

Shukla et al. (2012) designed, synthesized, and evaluated BPTES analogs, including variants of the thiadiazole motif, as glutaminase inhibitors. These compounds, particularly one analog, showed similar potency to BPTES, better solubility, and the capacity to attenuate the growth of human lymphoma cells in vitro and in mouse models (Shukla et al., 2012).

Antitrypanosomal Activity

Lelyukh et al. (2023) synthesized 1,3,4-thiadiazole containing 2-iminothiazolidine-4-ones and evaluated their antitrypanosomal activity, showing good to excellent potency against T. brucei gambience. This research opens avenues for developing new therapeutic agents against trypanosomiasis (Lelyukh et al., 2023).